Cas no 88701-57-9 (Ethanone, 1-[4-[(1H-indol-3-ylmethylene)amino]phenyl]-)

• Product Name: Ethanone, 1-[4-[(1H-indol-3-ylmethylene)amino]phenyl]-
• CAS No: 88701-57-9
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 623957
• PubChem ID: 619048
• Update Time: 2025-04-19

Ethanone, 1-[4-[(1H-indol-3-ylmethylene)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(1H-indol-3-ylmethylene)amino]phenyl]-
• 1-[4-(indol-3-ylidenemethylamino)phenyl]ethanone
• 1-(4-(((1H-Indol-3-yl)methylene)amino)phenyl)ethanone
• DTXSID00425274
• 1-(4-([(E)-1H-Indol-3-ylmethylidene]amino)phenyl)ethanone #
• AKOS000508151
• Ethanone, 1-[4-(3-indolylmethylen)amino]phenyl-
• CFUFBQHNLVXLCM-VCHYOVAHSA-N
• 88701-57-9

• Inchi： 1S/C17H14N2O/c1-12(20)13-6-8-15(9-7-13)18-10-14-11-19-17-5-3-2-4-16(14)17/h2-11,19H,1H3/b18-10+
• InChI Key： CFUFBQHNLVXLCM-VCHYOVAHSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)/N=C/C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 262.110613074g/mol
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.2Ų